Cas no 52328-98-0 (Dimethylcurcumin)
Dimethylcurcumin structure
Product Name:Dimethylcurcumin
CAS No:52328-98-0
MF:C23H24O6
MW:396.433067321777
MDL:MFCD12912341
CID:359895
Update Time:2025-04-19
Dimethylcurcumin Chemical and Physical Properties
Names and Identifiers
-
- Dimethylcurcumin
- ASC-J9
- (1E,4Z,6E)-1,7-Bis(3,4-dimethoxyphenyl)-5-hydroxy-1,4,6-heptatrie n-3-one
- 1,4,6-Heptatrien-3-one, 1,7-bis(3,4-dimethoxyphenyl)-5-hydroxy-,(1E,4Z,6E)-
- ASC J9
- GO Y025
- GO-Y025
-
- MDL: MFCD12912341
- Inchi: 1S/C23H24O6/c1-26-20-11-7-16(13-22(20)28-3)5-9-18(24)15-19(25)10-6-17-8-12-21(27-2)23(14-17)29-4/h5-15,24H,1-4H3/b9-5+,10-6+,18-15-
- InChI Key: ZMGUKFHHNQMKJI-CIOHCNBKSA-N
- SMILES: O(C)C1C(=CC=C(/C=C/C(=C/C(/C=C/C2=CC=C(C(=C2)OC)OC)=O)/O)C=1)OC
Computed Properties
- Exact Mass: 396.15728848 g/mol
- Monoisotopic Mass: 396.15728848 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 396.4
- XLogP3: 4.6
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.191
- Melting Point: 129-130 ºC
Dimethylcurcumin Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Dimethylcurcumin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D441835-1mg |
Dimethylcurcumin |
52328-98-0 | 1mg |
$138.00 | 2023-05-18 | ||
| TRC | D441835-2.5mg |
Dimethylcurcumin |
52328-98-0 | 2.5mg |
$270.00 | 2023-05-18 | ||
| TRC | D441835-5mg |
Dimethylcurcumin |
52328-98-0 | 5mg |
$465.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-SZ833-1mg |
ASC-J9 |
52328-98-0 | ≥95% | 1mg |
¥344.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-SZ833-5mg |
ASC-J9 |
52328-98-0 | ≥95% | 5mg |
¥1051.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-SZ833-25mg |
ASC-J9 |
52328-98-0 | ≥95% | 25mg |
¥3410.0 | 2022-02-28 | |
| MedChemExpress | HY-15194-10mM*1mLinDMSO |
Dimethylcurcumin |
52328-98-0 | 98.06% | 10mM*1mLinDMSO |
¥594 | 2023-07-26 | |
| MedChemExpress | HY-15194-2mg |
Dimethylcurcumin |
52328-98-0 | 98.06% | 2mg |
¥990 | 2023-04-17 | |
| MedChemExpress | HY-15194-5mg |
Dimethylcurcumin |
52328-98-0 | 98.06% | 5mg |
¥365 | 2025-04-16 | |
| MedChemExpress | HY-15194-10mg |
Dimethylcurcumin |
52328-98-0 | 98.06% | 10mg |
¥550 | 2025-04-16 |
Dimethylcurcumin Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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